Cas no 1356543-46-8 (1-(4-formyl-3-hydroxyphenyl)sulfanyl-N,N-dimethylformamide)

• Product Name: 1-(4-formyl-3-hydroxyphenyl)sulfanyl-N,N-dimethylformamide
• CAS No: 1356543-46-8
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• MDL: MFCD31641082
• CID: 5463227
• PubChem ID: 126647473
• Update Time: 2025-08-05

1-(4-formyl-3-hydroxyphenyl)sulfanyl-N,N-dimethylformamide Chemical and Physical Properties

Names and Identifiers

• Z3417287965
• 1-[(4-formyl-3-hydroxyphenyl)sulfanyl]-N,N-dimethylformamide
• 1-[(4-formyl-3-hydroxyphenyl)sulfanyl]-N,N-dimet hylformamide
• 1-(4-formyl-3-hydroxyphenyl)sulfanyl-N,N-dimethylformamide

• MDL： MFCD31641082
• Inchi： 1S/C10H11NO3S/c1-11(2)10(14)15-8-4-3-7(6-12)9(13)5-8/h3-6,13H,1-2H3
• InChI Key： LZRGHWBCXWEYJQ-UHFFFAOYSA-N
• SMILES： S(C(N(C)C)=O)C1C=CC(C=O)=C(C=1)O

Computed Properties

• Exact Mass: 225.04596439 g/mol
• Monoisotopic Mass: 225.04596439 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.9
• Molecular Weight: 225.27

Additional information on 1-(4-formyl-3-hydroxyphenyl)sulfanyl-N,N-dimethylformamide

Recent Advances in the Study of 1-(4-formyl-3-hydroxyphenyl)sulfanyl-N,N-dimethylformamide (CAS: 1356543-46-8)

The compound 1-(4-formyl-3-hydroxyphenyl)sulfanyl-N,N-dimethylformamide (CAS: 1356543-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanyl and formyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, molecular interactions, and biological activities, providing valuable insights into its mechanism of action and potential clinical uses.

One of the key areas of research has been the synthesis and optimization of 1-(4-formyl-3-hydroxyphenyl)sulfanyl-N,N-dimethylformamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized a combination of palladium-catalyzed cross-coupling and selective oxidation to achieve high efficiency, paving the way for further pharmacological evaluations.

In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's potential as an anti-inflammatory and anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 1-(4-formyl-3-hydroxyphenyl)sulfanyl-N,N-dimethylformamide exhibits strong inhibitory effects on NF-κB signaling pathways, which are critical in inflammation and cancer progression. The compound's ability to modulate these pathways suggests its utility in developing new therapies for chronic inflammatory diseases and certain cancers.

Furthermore, computational modeling and molecular docking studies have provided deeper insights into the compound's interactions with biological targets. Research published in the Journal of Chemical Information and Modeling (2023) revealed that the formyl and sulfanyl groups play crucial roles in binding to key enzymes and receptors, explaining its high specificity and potency. These findings are instrumental in guiding the design of derivatives with enhanced therapeutic profiles.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research underscores the potential of 1-(4-formyl-3-hydroxyphenyl)sulfanyl-N,N-dimethylformamide as a valuable scaffold for drug development.

In conclusion, recent studies on 1-(4-formyl-3-hydroxyphenyl)sulfanyl-N,N-dimethylformamide (CAS: 1356543-46-8) have significantly advanced our understanding of its chemical properties and biological activities. The compound's multifaceted potential in anti-inflammatory and anticancer therapies makes it a promising candidate for future drug development. Continued research efforts will be essential to overcome existing challenges and fully realize its therapeutic benefits.